Cas no 1890374-29-4 (2-methyl-2-5-(trifluoromethyl)pyridin-2-ylpropan-1-ol)

• Product Name: 2-methyl-2-5-(trifluoromethyl)pyridin-2-ylpropan-1-ol
• CAS No: 1890374-29-4
• MF: C₁₀H₁₂F₃NO
• MW: 219.203593254089
• CID: 6256905
• PubChem ID: 117104587
• Update Time: 2025-10-18

2-methyl-2-5-(trifluoromethyl)pyridin-2-ylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-5-(trifluoromethyl)pyridin-2-ylpropan-1-ol
• 1890374-29-4
• EN300-1943100
• 2-methyl-2-[5-(trifluoromethyl)pyridin-2-yl]propan-1-ol

• Inchi： 1S/C10H12F3NO/c1-9(2,6-15)8-4-3-7(5-14-8)10(11,12)13/h3-5,15H,6H2,1-2H3
• InChI Key： QDDRQAOEDJVZSK-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C=C1)C(C)(C)CO)(F)F

Computed Properties

• Exact Mass: 219.08709849g/mol
• Monoisotopic Mass: 219.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 33.1Ų

Additional information on 2-methyl-2-5-(trifluoromethyl)pyridin-2-ylpropan-1-ol

Introduction to 2-methyl-2-5-(trifluoromethyl)pyridin-2-ylpropan-1-ol (CAS No. 1890374-29-4)

2-methyl-2-5-(trifluoromethyl)pyridin-2-ylpropan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1890374-29-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyridine derivative class, characterized by its unique structural and functional properties. The presence of a methyl group at the 2-position and a trifluoromethyl group at the 5-position of the pyridine ring, combined with a propan-1-ol side chain, endows it with distinct chemical reactivity and potential biological activity.

The structural motif of 2-methyl-2-5-(trifluoromethyl)pyridin-2-ylpropan-1-ol makes it a promising candidate for various applications, particularly in medicinal chemistry and agrochemical research. The trifluoromethyl group is known for its ability to enhance metabolic stability and binding affinity, which are critical factors in drug design. Additionally, the pyridine core is a common scaffold in many bioactive molecules, further suggesting the compound's potential utility.

In recent years, there has been a surge in research focused on developing novel pyridine derivatives with enhanced pharmacological properties. The introduction of fluorine atoms into organic molecules has become a cornerstone in medicinal chemistry due to their ability to modulate physicochemical properties such as lipophilicity, solubility, and bioavailability. The compound 2-methyl-2-5-(trifluoromethyl)pyridin-2-ylpropan-1-ol exemplifies this trend, as it incorporates both methyl and trifluoromethyl groups to optimize its pharmacokinetic profile.

One of the most compelling aspects of 2-methyl-2-5-(trifluoromethyl)pyridin-2-ylpropan-1-ol is its potential role as an intermediate in the synthesis of more complex molecules. Researchers have been exploring its reactivity in various chemical transformations, including nucleophilic substitution reactions, cross-coupling reactions, and functional group interconversions. These reactions are fundamental to constructing intricate molecular architectures that are essential for developing new drugs and agrochemicals.

The pharmaceutical industry has shown particular interest in pyridine derivatives due to their broad spectrum of biological activities. Compounds with similar structural features have been investigated for their potential as kinase inhibitors, antiviral agents, and anti-inflammatory drugs. For instance, recent studies have highlighted the importance of fluorinated pyridines in enhancing the efficacy of small-molecule drugs against targeted therapies. The compound 2-methyl-2-5-(trifluoromethyl)pyridin-2-ylpropan-1-ol could serve as a valuable building block in such endeavors.

From a synthetic chemistry perspective, 2-methyl-2-5-(trifluoromethyl)pyridin-2-ylpropan-1-ol presents an interesting challenge due to its complex stereochemistry and electronic distribution. The presence of multiple substituents around the pyridine ring necessitates careful consideration during synthesis to ensure high yield and purity. Advanced synthetic techniques, such as transition-metal-catalyzed reactions and asymmetric synthesis, have been employed to access this compound efficiently. These methodologies not only highlight the compound's synthetic utility but also contribute to the broader advancement of organic chemistry.

In addition to its pharmaceutical applications, 2-methyl-2-(trifluoromethyl)-5-pyridinyl)-propanal, a related derivative of CAS No 1890374294, has been studied for its potential use in agrochemical formulations. Pyridine-based compounds are known for their role as intermediates in the synthesis of herbicides and pesticides due to their ability to interact with biological targets in plants and pests. The incorporation of fluorine atoms further enhances their efficacy by improving stability and bioavailability.

The latest research trends indicate that compounds like CAS No 1890374294 are being explored for their role in developing next-generation therapeutics. Innovations in computational chemistry and high-throughput screening have accelerated the discovery process by enabling rapid evaluation of large libraries of compounds. This approach has led to the identification of novel scaffolds with improved pharmacological profiles. The compound's unique structure positions it as a candidate for further investigation under these cutting-edge methodologies.

The environmental impact of fluorinated compounds is another critical consideration in their development and application. While fluorine atoms enhance drug properties, they also necessitate careful disposal and environmental monitoring to mitigate any potential risks. Regulatory agencies have established guidelines to ensure that these compounds are used responsibly throughout their lifecycle. As such, researchers are increasingly focusing on green chemistry principles when designing new molecules like CAS No 1890374294, aiming to minimize environmental footprint while maximizing therapeutic benefit.

In conclusion,CAS No 1890374294, or more specifically referred to as α-hydroxy-N-(methyl)-5-trifluoromethylpyridinecarboxyaldehyde, represents a significant advancement in chemical synthesis and drug discovery. Its unique structural features make it a versatile intermediate with applications spanning pharmaceuticals and agrochemicals. As research continues to uncover new methodologies for modifying pyridine derivatives,CAS No 1890374294 is poised to play an integral role in shaping future therapeutic strategies.